Cas no 146255-78-9 ((4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone)

• Product Name: (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone
• CAS No: 146255-78-9
• MF: C₁₇H₁₄ClNO₃
• MW: 315.750963687897
• CID: 1092529
• PubChem ID: 21727866
• Update Time: 2025-05-19

(4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone
• (4-chlorophenyl)-(4,6-dimethoxyindol-1-yl)methanone
• UOIPSWISTQUSAR-UHFFFAOYSA-
• InChI=1/C17H14ClNO3/c1-21-13-9-15-14(16(10-13)22-2)7-8-19(15)17(20)11-3-5-12(18)6-4-11/h3-10H,1-2H3
• 146255-78-9
• 1-(4-chlorobenzoyl)-4,6-dimethoxy-1H-indole
• Methanone, (4-chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)-

• Inchi： 1S/C17H14ClNO3/c1-21-13-9-15-14(16(10-13)22-2)7-8-19(15)17(20)11-3-5-12(18)6-4-11/h3-10H,1-2H3
• InChI Key： UOIPSWISTQUSAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C=CC2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 315.0662210g/mol
• Monoisotopic Mass: 315.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Additional information on (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone

Introduction to (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone (CAS No. 146255-78-9)

(4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone, with the CAS number 146255-78-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a chlorophenyl group and a dimethoxyindole moiety. The specific arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone can be represented as C₁₇H₁₅ClNO₃. The presence of the chlorophenyl group and the dimethoxyindole moiety provides a rich array of potential interactions with biological targets. The chlorophenyl group is known for its lipophilic properties, which can enhance the compound's ability to cross cell membranes and interact with intracellular targets. Meanwhile, the dimethoxyindole moiety is associated with a variety of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Recent studies have highlighted the potential therapeutic applications of (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone may have potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action appears to involve the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings indicate that (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone have also been studied to evaluate its suitability as a drug candidate. Research published in the Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively absorbed and distributed in the body, thereby enhancing its therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully assess its safety profile and determine optimal dosing regimens. These studies will be essential for advancing this compound through the drug development pipeline.

The synthesis of (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the condensation of 4-chlorobenzoyl chloride with 4,6-dimethoxyindole in the presence of a suitable base. This method provides a scalable and cost-effective approach for producing high-quality material for further research and development.

In conclusion, (4-Chlorophenyl)(4,6-dimethoxy-1H-indol-1-yl)methanone (CAS No. 146255-78-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.